Methyl 3'-(benzyloxy)[1,1'-biphenyl]-3-carboxylate

• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: methyl 3-(3-phenylmethoxyphenyl)benzoate
• InChI: InChI=1S/C21H18O3/c1-23-21(22)19-11-5-9-17(13-19)18-10-6-12-20(14-18)24-15-16-7-3-2-4-8-16/h2-14H,15H2,1H3
• InChI Key: NJQSUQXSIWMNLL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C2=CC(=CC=C2)OCC3=CC=CC=C3

Description

Methyl 3'-(benzyloxy)[1,1'-biphenyl]-3-carboxylate is a useful research compound. Its molecular formula is C21H18O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A degassed mixture of 3-benzyloxy-phenyl bromide (28) (0.176 g, 0.67 mmol), 3-methoxycarbonylphenylboronic acid (0.18 g, 1 mmol), barium hydroxide (0.25 g, 1.47 mmol), Pd(PPh3)4 (0.077 g, 0.067 mmol), DME (5 mL) and H2O (3 mL) was microwaved with vigorous stirring using a CEM-discover system (ram time: 2 min, hold time: 5 min, temperature: 120° C., pressure: 200 psi, power: 250 W). The crude reaction mixture filtered through a plug of celite and concentrated in vacuo. The residue obtained was purified by flash column chromatography (25% diethyl ether-hexane) to give the title compound (29) (0.118 g, 60% yield) as a viscous liquid.